4-ethynyl-4-methylpiperidine hydrochloride
Overview
Description
4-ethynyl-4-methylpiperidine hydrochloride (4-EMP-HCl) is an organic compound belonging to the piperidine family. It is a colorless crystalline solid with a melting point of 87-89°C. 4-EMP-HCl has a wide range of applications in pharmaceuticals, biochemistry, and other scientific research. It has been used as a reference compound in numerous studies due to its unique properties and structure.
Scientific Research Applications
4-ethynyl-4-methylpiperidine hydrochloride has been used as a reference compound in numerous studies due to its unique properties and structure. It has been used in the study of various biological systems, including enzyme inhibition, protein folding, and drug metabolism. It has also been used as a model compound in the study of drug-receptor interactions.
Mechanism of Action
4-ethynyl-4-methylpiperidine hydrochloride has been found to interact with a wide range of proteins and enzymes. It has been shown to bind to the active sites of enzymes, thus inhibiting their activity. It has also been found to interact with receptors, such as opioid receptors, and modulate their activity.
Biochemical and Physiological Effects
This compound has been found to have a wide range of effects on biochemical and physiological processes. It has been found to affect the activity of enzymes, receptors, and other proteins involved in various biological processes. It has also been found to affect the metabolism of drugs, as well as the absorption, distribution, and excretion of drugs.
Advantages and Limitations for Lab Experiments
The use of 4-ethynyl-4-methylpiperidine hydrochloride in laboratory experiments has several advantages. It is a relatively stable compound and is easy to synthesize. It is also highly soluble in a wide range of solvents, making it easy to work with in laboratory settings. However, it can be toxic if ingested or inhaled, and should be handled with care.
Future Directions
There are a number of potential future directions for research using 4-ethynyl-4-methylpiperidine hydrochloride. These include further studies into its mechanism of action, its effects on various biochemical and physiological processes, and its potential therapeutic applications. It could also be used to study the structure and function of various proteins and enzymes, and to develop new drugs and drug delivery systems. Additionally, it could be used to study drug-receptor interactions and to develop new drugs with improved efficacy and safety.
Synthesis Methods
4-ethynyl-4-methylpiperidine hydrochloride is synthesized through a two-step process. The first step involves the reaction of ethynylmagnesium bromide with 4-methylpiperidine to form 4-methylpiperidin-4-yl ethynyl bromide. The second step involves the reaction of 4-methylpiperidin-4-yl ethynyl bromide with hydrochloric acid to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-4-methylpiperidine hydrochloride involves the alkylation of 4-methylpiperidine with propargyl bromide followed by the hydrochlorination of the resulting compound.", "Starting Materials": [ "4-methylpiperidine", "propargyl bromide", "sodium hydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-methylpiperidine (1.0 equiv) in dry diethyl ether and cool the solution to 0°C.", "Step 2: Add sodium hydride (1.2 equiv) to the solution and stir for 30 minutes.", "Step 3: Add propargyl bromide (1.1 equiv) dropwise to the solution and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the organic layer with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Dissolve the resulting compound in hydrochloric acid and stir for 2 hours at room temperature.", "Step 7: Concentrate the solution under reduced pressure to obtain 4-ethynyl-4-methylpiperidine hydrochloride as a white solid." ] } | |
CAS RN |
2737290-04-7 |
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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